4-(N-cyclopentyl-N-methylsulfamoyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-[cyclopentyl(methyl)sulfamoyl]-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H20N4O5S2/c1-23(14-4-2-3-5-14)31(28,29)16-9-6-13(7-10-16)19(25)22-20-21-17-11-8-15(24(26)27)12-18(17)30-20/h6-12,14H,2-5H2,1H3,(H,21,22,25)
• InChI Key: FDOOBINGQIEMKR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H20N4O5S2
• Molecular Weight: 460.5 g/mol

Description

4-(N-cyclopentyl-N-methylsulfamoyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide, commonly known as CPI-613, is a novel anticancer drug that has gained significant attention in the field of cancer research. CPI-613 is a small molecule that targets the mitochondrial tricarboxylic acid (TCA) cycle, a central metabolic pathway that plays a crucial role in energy production and biosynthesis in cells.

Scientific Research Applications

Research Applications of Related Compounds

Synthesis and Derivative Formation

Compounds similar to "4-(N-cyclopentyl-N-methylsulfamoyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide" often play a critical role in the synthesis of novel organic molecules. For example, the synthesis of new nitro and sulfonamide derivatives of thiadiazoloquinazolinone derivatives demonstrates the versatility of nitro and sulfonamide groups in facilitating the formation of novel heterocyclic compounds with potential pharmacological activities (Shlenev et al., 2017).

Antimicrobial and Antitumor Agents

Benzothiazole derivatives, similar in structure to the compound , have been synthesized and evaluated for their potent antitumor properties. For instance, benzothiazole derivatives were found to exhibit selective cytotoxicity against tumorigenic cell lines, showcasing their potential as antitumor agents (Yoshida et al., 2005).

Sensor Applications

Related compounds have also been explored for their application as sensors. For instance, substituted benzothiazoles have been synthesized and characterized for their selective sensing capabilities for cyanide in aqueous media, indicating the potential for environmental or biological monitoring applications (Elsafy et al., 2018).

Antiparasitic Activity

Thiazolides, a class of compounds similar to the one , have shown a broad spectrum of antiparasitic activity. This includes activity against protozoan parasites, highlighting their potential in treating a variety of infectious diseases (Esposito et al., 2005).